Cas no 2172081-82-0 (9,9-difluoro-5-methyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-5-methyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172081-82-0
• MF: C₁₀H₁₇F₂NO
• MW: 205.244889974594
• CID: 6317979
• PubChem ID: 165842210
• Update Time: 2025-10-29

9,9-difluoro-5-methyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-methyl-1-oxa-4-azaspiro5.5undecane
• EN300-1640629
• 2172081-82-0
• 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C10H17F2NO/c1-8-9(14-7-6-13-8)2-4-10(11,12)5-3-9/h8,13H,2-7H2,1H3
• InChI Key： NZDSPRTXEIEXKP-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(C)NCCO2)F

Computed Properties

• Exact Mass: 205.12782049g/mol
• Monoisotopic Mass: 205.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-difluoro-5-methyl-1-oxa-4-azaspiro5.5undecane

Introduction to 9,9-Difluoro-5-Methyl-1-Oxa-4-Azaspiro[5.5]undecane (CAS No. 2172081-82-0)

9,9-Difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172081-82-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound features a spiro[5.5]undecane core with specific functional groups, including difluoro and methyl substituents, which contribute to its distinct chemical and biological characteristics.

The spiro[5.5]undecane scaffold is a well-known structural motif in organic chemistry, known for its rigidity and ability to confer conformational stability to molecules. The introduction of difluoro and methyl groups at specific positions on this scaffold can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for the development of drug candidates, as they directly impact the compound's bioavailability and pharmacokinetic profile.

Recent studies have highlighted the potential of 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics. The unique combination of the spirocyclic structure and the presence of fluorine atoms contributes to its antibacterial efficacy by disrupting essential bacterial processes.

In addition to its antibacterial properties, 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

The difluoro substitution on the spirocyclic core is particularly noteworthy, as it can enhance the compound's metabolic stability and reduce its susceptibility to enzymatic degradation. This is a critical factor in drug design, as compounds with improved metabolic stability are more likely to maintain their therapeutic effects over extended periods without requiring frequent dosing.

Furthermore, the methyl group at the 5-position of the spirocyclic core plays a crucial role in modulating the compound's lipophilicity and solubility. These properties are essential for optimizing the compound's absorption and distribution in biological systems, ensuring that it reaches its intended target sites effectively.

The 1-oxa functionality in 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane adds another layer of complexity to its structure. The presence of an oxygen atom within the spirocyclic framework can influence the compound's hydrogen bonding capabilities and overall conformational flexibility. These factors can affect its binding interactions with biological targets, potentially enhancing its selectivity and potency.

In terms of synthetic accessibility, 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane can be synthesized using a multi-step process that involves several key reactions, including ring-closing metathesis (RCM) and fluorination steps. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production if needed.

Clinical trials are currently underway to evaluate the safety and efficacy of 9,9-difluoro-5-methyl-1-oxa-4-azaspiro[5.5]undecane in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 9,9-difluoro-5-methyl-1-o xa -4 -azaspiro [ 5 . 5 ] undecane (CAS No . 2172081 -82 -0) represents a promising molecule with diverse therapeutic applications due to its unique structural features and favorable physicochemical properties. Ongoing research continues to explore its full potential in various medical fields, positioning it as a valuable candidate for future drug development efforts.